Cas no 1932194-65-4 ((1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol)

• Product Name: (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol
• CAS No: 1932194-65-4
• MF: C₁₀H₁₈OSi
• MW: 182.334824085236
• CID: 5043876
• Update Time: 2025-07-22

(1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-[2-(trimethylsilyl)ethynyl]cyclopentan-1-ol
• (1R,2S)-2-((Trimethylsilyl)ethynyl)cyclopentan-1-ol
• (1R,2S)-2-(2-trimethylsilylethynyl)cyclopentan-1-ol
• (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol

• Inchi： 1S/C10H18OSi/c1-12(2,3)8-7-9-5-4-6-10(9)11/h9-11H,4-6H2,1-3H3/t9-,10+/m0/s1
• InChI Key： JDIGGKMUXMYUNY-VHSXEESVSA-N
• SMILES： [Si](C)(C)(C)C#C[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 20.2

Additional information on (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol

Introduction to (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol (CAS No. 1932194-65-4)

{(1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol}, identified by its Chemical Abstracts Service (CAS) number 1932194-65-4, is a compound of significant interest in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, featuring a cyclopentanone backbone substituted with a (Trimethylsilyl)ethynyl group at the 2-position, has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The stereochemistry defined by the (1R,2S) configuration further adds to its complexity and relevance in medicinal chemistry.

The compound’s structure consists of a cyclopentane ring with an alcohol functional group at the 1-position and an ethynyl group attached to the 2-position, which is further protected by a trimethylsilyl (TMS) moiety. This protection is crucial in synthetic chemistry, as it prevents unwanted reactions at the triple bond while allowing for selective deprotection under controlled conditions. The presence of both stereocenters at the 1 and 2 positions makes this molecule a chiral entity, which is a key consideration in pharmaceutical development due to the influence of stereochemistry on biological activity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable synthesis of such complex molecules. The use of transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed reactions, has been instrumental in constructing the carbon-carbon bonds within this compound. For instance, the introduction of the (Trimethylsilyl)ethynyl group can be achieved through Sonogashira coupling between a halogenated cyclopentanone derivative and terminal alkynes, followed by silylation using reagents such as trimethylsilyl chloride in the presence of a suitable base.

The utility of (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol extends to its potential applications in medicinal chemistry. The cyclopentanone scaffold is a common motif found in natural products and drug candidates, exhibiting diverse biological activities. Additionally, the ethynyl group provides a versatile handle for further functionalization via Sonogashira couplings or other metal-catalyzed reactions, allowing for the construction of more complex structures. The trimethylsilyl protection can be removed under mild acidic or basic conditions, enabling access to the unprotected ethynyl derivative for subsequent modifications.

In recent years, there has been growing interest in the development of chiral building blocks for drug discovery. Chiral compounds are essential in pharmaceuticals because enantiomers often exhibit different biological activities. The synthesis of enantiomerically pure forms of complex molecules like (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol is therefore of great importance. Techniques such as asymmetric synthesis and chiral auxiliaries or catalysts have been employed to achieve high enantiomeric purity. For example, asymmetric hydrogenation or biocatalytic methods could be used to selectively introduce the desired stereochemistry at the stereocenters.

The role of computational chemistry in designing and optimizing synthetic routes for such molecules cannot be overstated. Molecular modeling and density functional theory (DFT) calculations have become indispensable tools for predicting reaction outcomes and understanding mechanistic pathways. These computational methods can help chemists identify optimal reaction conditions, predict regioselectivity, and assess potential side reactions. By leveraging these tools, researchers can streamline synthetic strategies and improve yields for complex targets like (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol.

Furthermore, the increasing availability of high-throughput screening technologies has facilitated the rapid evaluation of large libraries of compounds for biological activity. This has led to a demand for readily available chiral building blocks that can be incorporated into drug-like molecules. The synthesis of (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol exemplifies how access to such building blocks can accelerate the discovery process by providing starting materials that are both structurally diverse and stereochemically defined.

The chemical properties of this compound also make it a valuable intermediate in material science applications. For instance, functionalized cyclopentanones can serve as precursors to polymers or specialty chemicals with tailored properties. The presence of an ethynyl group allows for polymerization via chain-growth mechanisms or cross-linking reactions, potentially leading to materials with unique mechanical or electronic characteristics. Such applications highlight the broad utility of compounds like (1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol beyond traditional pharmaceutical contexts.

In conclusion,{(1R,2S)-2-[2-(Trimethylsilyl)ethynyl]cyclopentan-1-ol (CAS No. 1932194-65-4) represents a fascinating molecule with significant potential in both academic research and industrial applications. Its unique structural features, combined with its stereochemical complexity, make it a valuable scaffold for drug discovery and synthetic chemistry. As methodologies for asymmetric synthesis and computational chemistry continue to advance, the accessibility and utility of such complex molecules are expected to grow even further. The ongoing exploration of its applications will undoubtedly contribute to new developments in pharmaceuticals and materials science.